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Compound of Interest

Compound Name: Etilefrine pivalate

CAS No.: 85750-39-6

Cat. No.: B194572 Get Quote

Executive Summary & Hazard Profile
Etilefrine pivalate is a lipophilic ester prodrug of etilefrine, acting as a sympathomimetic agent.

Unlike common salts, its pivalate ester structure significantly alters its solubility profile,

necessitating specific organic solvent-based decontamination protocols rather than standard

aqueous rinsing.

Critical Hazard Directive: This compound is classified as Acute Toxic (Oral, Category 3) and

Aquatic Chronic (Category 3).[1][2] Under no circumstances should this substance, its

solutions, or contaminated solids be discarded via sanitary sewer systems or municipal trash.

[3]

Chemical Safety Profile (SDS Summary)
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Property Specification Operational Implication

CAS Number 85750-39-6
Use for waste manifest

verification.

Signal Word DANGER
High-alert handling required.[1]

[4][5]

Hazard Statements

H301: Toxic if swallowed.H412:

Harmful to aquatic life with

long-lasting effects.[1][2]

Zero-discharge policy for

drains/sinks.[6]

Physical State Solid (Crystalline Powder)
High risk of dust inhalation

during transfer.

Solubility Lipophilic (Low water solubility)

Crucial: Water alone is

ineffective for decontamination.

Use Ethanol or DMSO for

cleaning.

Strategic Waste Segregation Logic
Effective disposal begins with segregation at the point of generation. Mixing Etilefrine pivalate
with incompatible streams (e.g., strong oxidizers) can create uncontrolled reactions, while

mixing with non-hazardous waste unnecessarily increases disposal costs.

Segregation Decision Tree
The following logic gate ensures that waste is routed to the correct destruction stream

(Incineration vs. Stabilization).
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Waste Generation Point

Is the waste Solid or Liquid?

Liquid: Solvent Composition?

Liquid

Solid: Type of Material?
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Figure 1: Waste segregation logic ensuring all Etilefrine pivalate streams are directed toward

high-temperature incineration, the only validated destruction method for this API.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Spills)
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Scope: Expired API, surplus powder, or spill cleanup materials.

Containment:

Transfer the solid material into a wide-mouth high-density polyethylene (HDPE) jar. Glass

is acceptable but poses a breakage risk.

Do not use standard trash bags for pure API; the risk of tear and release is too high.

Labeling:

Apply a hazardous waste label immediately.

Mandatory Fields:

Chemical Name: "Etilefrine Pivalate (Solid)"

Hazard Class: "Toxic (6.1)"[7]

Storage:

Store in a secondary containment tray within a locked hazardous waste cabinet.

Keep away from oxidizers (e.g., nitrates, peroxides).

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquors)
Scope: Solutions containing Etilefrine pivalate. Scientific Context: Because Etilefrine
pivalate is an ester, it may hydrolyze in highly acidic or basic conditions, but for disposal, we

assume the parent toxicity remains.

Solvent Compatibility:

Determine the primary solvent. Segregate Halogenated (e.g., Dichloromethane) from Non-

Halogenated (e.g., Methanol/Water) streams.
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Note: Etilefrine pivalate is soluble in organic solvents. Ensure the waste container

material (HDPE vs. Glass) is compatible with the solvent, not just the API.

pH Check:

Verify pH is between 5 and 9.[8] If the solution is highly acidic or basic due to synthesis

steps, neutralize strictly to prevent exothermic reactions in the waste drum.

Collection:

Use a safety funnel with a lid to prevent evaporation.

Fill containers only to 90% capacity to allow for thermal expansion.

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)
Scope: Vials, flasks, or bottles that held Etilefrine pivalate. Critical Deviation: Standard water

rinsing is insufficient due to the lipophilicity of the pivalate ester.

Rinse 1 (Solvent Wash):

Add a small volume of organic solvent (Ethanol or Acetone) to the container.

Cap and shake vigorously to dissolve residual lipophilic powder.

Action: Decant this rinse into the Hazardous Liquid Waste container.

Rinse 2 (Solvent/Water Mix):

Repeat with 50% Ethanol/Water.

Action: Decant into Hazardous Liquid Waste.

Rinse 3 (Water Wash):

Final rinse with water.[2][5]

Action: Decant into Hazardous Liquid Waste.
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Final Disposal:

Deface the label.[9]

If the container is glass, dispose of it in the "Glass/Sharps" bin. If plastic, it may be treated

as non-hazardous trash only if local regulations (e.g., EPA RCRA "P-list" rules, though not

explicitly P-listed, conservative practice suggests treating container as hazardous debris if

unsure) allow. Best Practice: Dispose of the empty triple-rinsed container as

"Contaminated Solid Waste" to eliminate any risk of trace toxicity.

Emergency Procedures: Accidental Release
In the event of a spill outside of a fume hood:

Evacuate & Isolate: Clear the immediate area (10-meter radius).

PPE Up: Don nitrile gloves (double layer recommended), safety goggles, and a P95/N95

respirator (dust protection is critical).

Dry Spill Cleanup:

Do not dry sweep (generates dust).

Cover the powder with damp paper towels (dampened with water or ethanol) to suppress

dust.

Scoop the wet slurry into a hazardous waste jar.

Decontamination:

Wipe the surface with an ethanol-soaked pad, followed by a soap-and-water wash.

Dispose of all cleanup materials as Hazardous Solid Waste.

Regulatory & Transport Classification
When preparing the manifest for the professional waste disposal contractor, use the following

designations to ensure compliance with DOT/IATA/ADR regulations.
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Parameter Designation

UN Number UN 2811

Proper Shipping Name Toxic solid, organic, n.o.s. (Etilefrine pivalate)

Hazard Class 6.1 (Toxic Substance)

Packing Group

III (Minor Danger - Note: While acute tox is Cat

3, packing group III is standard for this toxicity

range unless LD50 dictates PG II)

Environmental Hazard Yes (Marine Pollutant)

Disposal Lifecycle Workflow

Lab Generation Segregation & Labeling
(User Action)

Immediate Satellite Accumulation Area
(Max 12 Months)

Seal Container EHS/Contractor PickupRequest Manifest High-Temp Incineration
(>1000°C)

Final Fate

Click to download full resolution via product page

Figure 2: The chain of custody from laboratory bench to final thermal destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

